1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 1,3-diethyl-5-[[5-(2-fluorophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C19H17FN2O3S/c1-3-21-17(23)14(18(24)22(4-2)19(21)26)11-12-9-10-16(25-12)13-7-5-6-8-15(13)20/h5-11H,3-4H2,1-2H3
• InChI Key: VPNLPIGGFZQRDH-UHFFFAOYSA-N
• SMILES: CCN1C(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3F)C(=O)N(C1=S)CC

Description

1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF24 belongs to the family of curcuminoids, which are naturally occurring compounds found in turmeric.

Mechanism of Action

The mechanism of action of 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is complex and involves multiple pathways. 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to inhibit the activation of NF-κB, a transcription factor that plays a critical role in cancer cell survival and proliferation. 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione also induces apoptosis, or programmed cell death, in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have a wide range of biochemical and physiological effects. 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of chronic inflammation and cancer. 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has also been shown to inhibit the activity of enzymes involved in the metabolism of carcinogens, such as cytochrome P450.

Advantages and Limitations for Lab Experiments

1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has several advantages for lab experiments, including its high purity and stability, as well as its potent anti-tumor activity. However, 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be difficult to work with due to its low solubility in aqueous solutions.

Future Directions

There are several future directions for research on 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is the development of 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione-based drug formulations for cancer treatment. Another area of interest is the study of the potential neuroprotective effects of 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, as it has been shown to have antioxidant and anti-inflammatory properties. Additionally, further research is needed to elucidate the precise mechanism of action of 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione and its potential applications in other diseases.

Synthesis Methods

1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be synthesized through a multistep process involving the condensation of 2-fluorobenzaldehyde with ethyl acetoacetate, followed by cyclization and thiolation. The process yields a yellow crystalline solid that is highly pure and stable.

Scientific Research Applications

1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. 1,3-diethyl-5-{[5-(2-fluorophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer.